4-(Allyloxycarbonylaminomethyl)-benzoic acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 4-[(prop-2-enoxycarbonylamino)methyl]benzoic acid
• InChI: InChI=1S/C12H13NO4/c1-2-7-17-12(16)13-8-9-3-5-10(6-4-9)11(14)15/h2-6H,1,7-8H2,(H,13,16)(H,14,15)
• InChI Key: OBOXGVPRIFSJBL-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)NCC1=CC=C(C=C1)C(=O)O

Description

4-(Allyloxycarbonylaminomethyl)-benzoic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.55 g of 4-(aminomethyl)-benzoic acid in 50 ml of 1N sodium hydroxide solution were added at 6°-8° C. over 1.5 h 6.55 g of allyl chloroformate. Stirring was continued at 0° C. for 0.5 h and the mixture was then extracted with 60 ml of diethyl ether. The organic phase was extracted with 20 ml of saturated sodium carbonate solution and the combined aqueous layers were then acidified to pH 1.8 by the addition of12N sulfuric acid and subsequently extracted with ethyl acetate. The ethyl acetate extract was washed with brine, dried over sodium sulfate, and the solvent was evaporated in vacuo. The solid residue was crystallized from ethyl acetate/hexane to yield 7.61 g of 4-(allyloxycarbonylaminomethyl)-benzoic acid as a white solid, m.p. 175°-177° C.